3-[(7-Chloro-1,3-benzodioxole-5-carbonyl)amino]-2-methoxypropanoic acid

• IUPAC Name: 3-[(7-chloro-1,3-benzodioxole-5-carbonyl)amino]-2-methoxypropanoic acid
• InChI: InChI=1S/C12H12ClNO6/c1-18-9(12(16)17)4-14-11(15)6-2-7(13)10-8(3-6)19-5-20-10/h2-3,9H,4-5H2,1H3,(H,14,15)(H,16,17)
• InChI Key: WJQLRVYLNFIPIU-UHFFFAOYSA-N
• Canonical SMILES: COC(CNC(=O)C1=CC2=C(C(=C1)Cl)OCO2)C(=O)O
• Molecular Formula: C12H12ClNO6
• Molecular Weight: 301.68 g/mol

Description

3-[(7-Chloro-1,3-benzodioxole-5-carbonyl)amino]-2-methoxypropanoic acid, also known as AG-1478, is a synthetic compound that belongs to the family of tyrosine kinase inhibitors. It is widely used in scientific research for its ability to inhibit the activity of the epidermal growth factor receptor (EGFR) tyrosine kinase.

Mechanism of Action

3-[(7-Chloro-1,3-benzodioxole-5-carbonyl)amino]-2-methoxypropanoic acid inhibits the activity of EGFR by binding to its ATP-binding site. EGFR is a receptor tyrosine kinase that is activated by ligand binding, leading to the autophosphorylation of the receptor and the activation of downstream signaling pathways. 3-[(7-Chloro-1,3-benzodioxole-5-carbonyl)amino]-2-methoxypropanoic acid prevents the autophosphorylation of EGFR, thereby inhibiting downstream signaling pathways. This results in the inhibition of cell growth, proliferation, and survival.
Biochemical and Physiological Effects
3-[(7-Chloro-1,3-benzodioxole-5-carbonyl)amino]-2-methoxypropanoic acid has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that 3-[(7-Chloro-1,3-benzodioxole-5-carbonyl)amino]-2-methoxypropanoic acid inhibits the growth of various cancer cell lines, including breast, lung, and colon cancer. 3-[(7-Chloro-1,3-benzodioxole-5-carbonyl)amino]-2-methoxypropanoic acid has also been shown to induce apoptosis in cancer cells. In vivo studies have demonstrated that 3-[(7-Chloro-1,3-benzodioxole-5-carbonyl)amino]-2-methoxypropanoic acid inhibits tumor growth in animal models of cancer. 3-[(7-Chloro-1,3-benzodioxole-5-carbonyl)amino]-2-methoxypropanoic acid has also been shown to have anti-inflammatory effects in animal models of inflammation.

Advantages and Limitations for Lab Experiments

3-[(7-Chloro-1,3-benzodioxole-5-carbonyl)amino]-2-methoxypropanoic acid has several advantages for lab experiments. It is a potent and selective inhibitor of EGFR, making it a valuable tool for studying the role of EGFR in various biological processes. 3-[(7-Chloro-1,3-benzodioxole-5-carbonyl)amino]-2-methoxypropanoic acid has also been extensively characterized in vitro and in vivo, making it a well-established tool for scientific research. However, 3-[(7-Chloro-1,3-benzodioxole-5-carbonyl)amino]-2-methoxypropanoic acid has some limitations. It is a synthetic compound that is not found in nature, and its effects may not accurately reflect the effects of natural ligands. Additionally, 3-[(7-Chloro-1,3-benzodioxole-5-carbonyl)amino]-2-methoxypropanoic acid has limited solubility in aqueous solutions, which can make it difficult to use in some experiments.

Future Directions

There are several future directions for the use of 3-[(7-Chloro-1,3-benzodioxole-5-carbonyl)amino]-2-methoxypropanoic acid in scientific research. One direction is to investigate the role of EGFR in the development of drug resistance in cancer. Another direction is to investigate the use of 3-[(7-Chloro-1,3-benzodioxole-5-carbonyl)amino]-2-methoxypropanoic acid in combination with other drugs for the treatment of cancer. Additionally, 3-[(7-Chloro-1,3-benzodioxole-5-carbonyl)amino]-2-methoxypropanoic acid could be used to investigate the role of EGFR in other biological processes, such as wound healing and tissue regeneration. Overall, 3-[(7-Chloro-1,3-benzodioxole-5-carbonyl)amino]-2-methoxypropanoic acid is a valuable tool for scientific research, and its use in future studies is likely to lead to new insights into the role of EGFR in various biological processes.

Synthesis Methods

3-[(7-Chloro-1,3-benzodioxole-5-carbonyl)amino]-2-methoxypropanoic acid is synthesized through a multi-step process that involves the reaction of 7-chloro-1,3-benzodioxole with various reagents to obtain the intermediate compounds. The final step involves the reaction of the intermediate compound with 3-(dimethylamino)propyl chloride hydrochloride to produce 3-[(7-Chloro-1,3-benzodioxole-5-carbonyl)amino]-2-methoxypropanoic acid. The synthesis of 3-[(7-Chloro-1,3-benzodioxole-5-carbonyl)amino]-2-methoxypropanoic acid is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

3-[(7-Chloro-1,3-benzodioxole-5-carbonyl)amino]-2-methoxypropanoic acid is widely used in scientific research to investigate the role of EGFR in various biological processes. EGFR is a transmembrane receptor that is involved in cell growth, differentiation, and survival. Dysregulation of EGFR signaling is associated with various diseases, including cancer. 3-[(7-Chloro-1,3-benzodioxole-5-carbonyl)amino]-2-methoxypropanoic acid inhibits the activity of EGFR by binding to its ATP-binding site, thereby preventing the activation of downstream signaling pathways. This makes 3-[(7-Chloro-1,3-benzodioxole-5-carbonyl)amino]-2-methoxypropanoic acid a valuable tool for studying the role of EGFR in various biological processes.